Cas no 938143-50-1 (2-(2,3-dimethylphenoxymethyl)benzoic acid)

• Product Name: 2-(2,3-dimethylphenoxymethyl)benzoic acid
• CAS No: 938143-50-1
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 4666400
• PubChem ID: 20987853
• Update Time: 2025-10-28

2-(2,3-dimethylphenoxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dimethylphenoxymethyl)benzoic Acid
• 2-(2,3-dimethylphenoxymethyl)benzoic acid

• Inchi： 1S/C16H16O3/c1-11-6-5-9-15(12(11)2)19-10-13-7-3-4-8-14(13)16(17)18/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key： NZRMOEVSQVAUGM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1COC1=CC=CC(C)=C1C

Additional information on 2-(2,3-dimethylphenoxymethyl)benzoic acid

Professional Introduction to 2-(2,3-dimethylphenoxymethyl)benzoic acid (CAS No. 938143-50-1)

2-(2,3-dimethylphenoxymethyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 938143-50-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motif that combines a phenolic ether moiety with a benzoic acid backbone. The presence of two methyl substituents at the 2 and 3 positions of the phenyl ring introduces steric and electronic effects that modulate its chemical reactivity and biological activity, making it a promising candidate for further exploration in medicinal chemistry.

The synthesis of 2-(2,3-dimethylphenoxymethyl)benzoic acid involves a multi-step process that typically begins with the functionalization of a dimethylphenol derivative. The introduction of a methoxymethyl group at the para position relative to the hydroxyl group is a critical step, often achieved through nucleophilic substitution reactions or etherification processes. The subsequent oxidation of the methyl group adjacent to the hydroxyl moiety yields the corresponding benzoic acid derivative. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or enzymatic transformations, have been employed to enhance yield and purity, reflecting the compound's importance in high-value chemical applications.

In recent years, 2-(2,3-dimethylphenoxymethyl)benzoic acid has been studied for its potential pharmacological properties. Its structural features suggest possible interactions with biological targets such as enzymes and receptors, which are relevant in the development of therapeutic agents. Preliminary in vitro studies have indicated that this compound may exhibit anti-inflammatory and antioxidant properties, attributed to its ability to modulate signaling pathways involving reactive oxygen species (ROS) and inflammatory cytokines. The dimethylphenyl ring is known to influence lipophilicity and metabolic stability, which are crucial factors in drug design.

The benzoic acid moiety is a well-established pharmacophore in medicinal chemistry, with numerous derivatives having demonstrated efficacy in treating various conditions. The methoxymethyl group enhances solubility and bioavailability while providing a handle for further derivatization. Researchers have explored modifications to this scaffold to optimize pharmacokinetic profiles and target specificity. For instance, incorporating fluorine atoms or other heteroatoms into the phenyl ring has been shown to improve binding affinity and reduce off-target effects.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(2,3-dimethylphenoxymethyl)benzoic acid for biological activity. Molecular docking simulations have been used to predict interactions with proteins such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are key enzymes in inflammatory processes. These studies suggest that structural analogs of this compound could serve as lead candidates for novel therapeutics targeting chronic inflammatory diseases.

The pharmaceutical industry has also shown interest in 2-(2,3-dimethylphenoxymethyl)benzoic acid for its potential role as an intermediate in drug synthesis. Its versatility allows for further functionalization through techniques such as esterification or amidation, expanding its utility in creating libraries of bioactive molecules. Collaborative efforts between academic institutions and pharmaceutical companies have led to innovative synthetic routes that streamline production while maintaining high standards of quality control.

From a regulatory perspective, compounds like 938143-50-1 must undergo rigorous testing to ensure safety and efficacy before clinical application. Preclinical studies involving cell-based assays and animal models are essential to evaluate toxicity profiles and pharmacological responses. Regulatory agencies require comprehensive data on chemical purity, stability under various conditions, and potential interactions with other drugs before approving new therapeutic agents derived from such scaffolds.

The environmental impact of synthesizing and using 2-(2,3-dimethylphenoxymethyl)benzoic acid is another consideration that has prompted research into greener chemical processes. Catalytic methods that minimize waste generation and energy consumption are being developed alongside traditional synthetic approaches. Such innovations align with broader sustainability goals within the chemical industry while maintaining efficiency in producing high-value compounds.

In conclusion,2-(2,3-dimethylphenoxymethyl)benzoic acid (CAS No. 938143-50-1) represents a fascinating area of research with significant implications for drug discovery and industrial applications. Its unique structural features offer opportunities for developing novel therapeutics targeting inflammation and oxidative stress-related diseases. Continued exploration into its synthetic pathways and biological activities will likely yield valuable insights into its potential as both a standalone compound and a precursor for more complex molecules.